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Introduction
Heptadecane, a long-chain saturated hydrocarbon, is a molecule of significant interest in

various scientific domains, from materials science to biology. Its simple, unbranched structure

serves as a model for understanding the physical and chemical behavior of lipids and other

long-chain organic molecules. This technical guide provides a comprehensive overview of the

molecular structure of n-heptadecane, its physicochemical properties, and the experimental

methodologies used for its characterization.

Molecular Structure and Identification
n-Heptadecane is an alkane with the chemical formula C₁₇H₃₆.[1][2][3][4] Its structure consists

of a linear chain of seventeen carbon atoms bonded to each other by single covalent bonds,

with the remaining valencies saturated by hydrogen atoms. The IUPAC name for the

unbranched isomer is simply heptadecane, and it is also commonly referred to as n-

heptadecane.[1]

The carbon atoms in the n-heptadecane chain are sp³ hybridized, resulting in a tetrahedral

geometry around each carbon. This leads to a zigzag conformation of the carbon backbone in

its most stable, lowest-energy state. While rotation around the carbon-carbon single bonds

allows for the existence of various conformers, the extended zigzag chain is the predominant

form in the solid state.
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Key Identifiers:

Identifier Value

IUPAC Name Heptadecane

Synonyms n-Heptadecane

Chemical Formula C₁₇H₃₆

CAS Number 629-78-7

Molecular Weight 240.47 g/mol

Physicochemical Properties of n-Heptadecane
The physical and chemical properties of n-heptadecane are characteristic of long-chain

alkanes. It is a colorless, odorless, waxy solid at room temperature.[3] The following tables

summarize key quantitative data for n-heptadecane.

Table 1: Physical Properties of n-Heptadecane

Property Value

Melting Point 21-23 °C

Boiling Point 302 °C

Density 0.778 g/cm³ at 20 °C

Refractive Index 1.436 at 20 °C

Solubility in Water Insoluble

Table 2: Chemical and Safety Data for n-Heptadecane
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Property Value

Flash Point 149 °C

Autoignition Temperature Not available

Lower Explosive Limit Not available

Upper Explosive Limit Not available

Hazard Statements May be fatal if swallowed and enters airways.

Experimental Protocols for Characterization
The determination of the physicochemical properties of n-heptadecane relies on a suite of

well-established experimental techniques. Below are detailed methodologies for key

experiments.

Melting Point and Boiling Point Determination
Principle: The melting point is the temperature at which a substance transitions from a solid to

a liquid state, while the boiling point is the temperature at which its vapor pressure equals the

external pressure. These are crucial indicators of purity.

Methodology (Capillary Method):

A small, finely powdered sample of n-heptadecane is packed into a thin-walled capillary

tube, sealed at one end.

The capillary tube is attached to a thermometer and placed in a heating bath (e.g., a Thiele

tube filled with mineral oil or a calibrated melting point apparatus).

The bath is heated slowly and uniformly.

For melting point, the temperatures at which the substance begins to melt and completely

liquefies are recorded as the melting range.

For boiling point, a small, inverted capillary tube is placed inside a larger tube containing the

liquid sample. The setup is heated until a steady stream of bubbles emerges from the inner
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capillary. The heat is then removed, and the temperature at which the liquid is drawn back

into the inner capillary is recorded as the boiling point.

Density and Viscosity Measurement
Principle: Density is the mass per unit volume, and viscosity is a measure of a fluid's resistance

to flow. These properties are important for fluid dynamics and material characterization.

Methodology (Vibrating Tube Densimeter and Capillary Viscometer):

Density: A vibrating U-tube densimeter is used. The tube is filled with the liquid sample of n-

heptadecane. The natural frequency of vibration of the tube changes with the mass of the

contained liquid. This frequency is measured and correlated to the density of the sample.

Viscosity: A capillary viscometer is employed. The time taken for a known volume of liquid n-

heptadecane to flow through a capillary of a known diameter under a specific pressure head

is measured. The viscosity is then calculated using Poiseuille's law.

Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis
Principle: GC-MS is a powerful analytical technique used to separate, identify, and quantify the

components of a mixture. Gas chromatography separates the components based on their

volatility and interaction with a stationary phase, while mass spectrometry identifies them based

on their mass-to-charge ratio.

Methodology:

Sample Preparation: A dilute solution of n-heptadecane in a volatile solvent (e.g., hexane) is

prepared.

Injection: A small volume of the sample is injected into the gas chromatograph. The high

temperature of the injection port vaporizes the sample.

Separation: An inert carrier gas (e.g., helium) sweeps the vaporized sample onto a capillary

column coated with a stationary phase. The components of the sample separate as they

travel through the column at different rates.
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Detection and Identification: As each component elutes from the column, it enters the mass

spectrometer. The molecules are ionized (typically by electron impact), and the resulting

fragments are separated by their mass-to-charge ratio, producing a unique mass spectrum

for each component. The retention time from the GC and the mass spectrum from the MS

are used to identify and quantify n-heptadecane.

Visualizations
Molecular Structure of n-Heptadecane
The following diagram illustrates the basic linear structure of the n-heptadecane molecule.

Caption: Linear chain structure of n-heptadecane.

Experimental Workflow for GC-MS Analysis of n-
Heptadecane
The following diagram outlines the typical workflow for analyzing a sample for the presence

and quantity of n-heptadecane using Gas Chromatography-Mass Spectrometry.
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Caption: Workflow for GC-MS analysis of n-heptadecane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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